5-Chloronaphthalene-2-carbonitrile

• CAS No.: 73399-86-7
• Molecular Formula: C11H6ClN
• Molecular Weight: 187.62 g/mol
• IUPAC Name: 5-chloronaphthalene-2-carbonitrile
• InChI: InChI=1S/C11H6ClN/c12-11-3-1-2-9-6-8(7-13)4-5-10(9)11/h1-6H
• InChI Key: KUOUXFRSMZDZFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)C#N)C(=C1)Cl

Description

5-Chloronaphthalene-2-carbonitrile is a useful research compound. Its molecular formula is C11H6ClN and its molecular weight is 187.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of INT 26 (1.01 g, 3.6 mmol) in degassed 1,2-dichloroethane (20 mL) containing CuCl (14.3 mg, 0.144 mmol) and 1,3-bis(pyridin-2-ylmethyl)-1H-imidazol-3-ium chloride (41.3 mg, 0.144 mmol, prepared according to: Journal of Organometallic Chemistry (2001), Vol. 617-618, 546-560.) was irradiated in the microwave for 2 hours at 200° C. and concentrated. The residue was purified by flash chromatography on silica gel (cyclohexane/EtOAc) to give INT 27.